2-Chloro-6-ethoxyquinazoline

• IUPAC Name: 2-chloro-6-ethoxyquinazoline
• InChI: InChI=1S/C10H9ClN2O/c1-2-14-8-3-4-9-7(5-8)6-12-10(11)13-9/h3-6H,2H2,1H3
• InChI Key: IXCCMGZAKMKNIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=CN=C(N=C2C=C1)Cl
• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol

Description

2-Chloro-6-ethoxyquinazoline is a chemical compound with the molecular formula C10H9ClN2O and a molecular weight of 208.65 g/mol. It is used in research and development.

Synthesis Analysis

The synthesis of quinazoline derivatives, which include 2-Chloro-6-ethoxyquinazoline, has been a subject of considerable attention due to their reactivity as intermediates in the synthesis of quinazoline analogues. The synthesis of quinazoline 3-oxides and their derivatives has attracted considerable attention due to their reactivity as intermediates in the synthesis of quinazoline analogues.

Molecular Structure Analysis

The structural and spectroscopic characteristics of similar compounds have been examined by means of experimental and computational quantum chemical methods. The geometries of the compounds have been optimized using density functional theory (DFT) with the 6-311G++ (d,p) basis sets.

Chemical Reactions Analysis

The chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs has been recently reviewed. It covers the synthesis of quinoline ring systems and reactions adopted to construct fused or binary quinoline-cord heterocyclic systems.

Scientific Research Applications

Antibacterial Activity

• Quinazolines and quinazolinones exhibit significant antibacterial properties. . These compounds could serve as novel antibiotics to combat drug-resistant bacterial strains.

Anticancer Potential

• Quinazoline derivatives have been explored as potential anticancer agents. .

Anticonvulsant Properties

• Quinazolinones have demonstrated anticonvulsant effects. . Evaluating 2-Chloro-6-ethoxyquinazoline in this context could be valuable.

Structure-Activity Relationship (SAR) Studies

• Researchers have investigated the SAR of various quinazolinone derivatives. .

Mechanism of Action

Target of Action

Quinazoline derivatives, to which this compound belongs, are known to interact with a broad range of biological targets .

Mode of Action

Quinazoline derivatives have been reported to exhibit diverse pharmacological activities, including analgesic, anti-inflammatory, anti-hypertensive, anti-bacterial, anti-diabetic, anti-malarial, sedative–hypnotic, anti-histaminic, anti-cancer, anti-convulsant, anti-tubercular, and anti-viral activities . The specific interactions of 2-Chloro-6-ethoxyquinazoline with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Quinazoline derivatives are known to impact a wide range of biological pathways, but the specific pathways influenced by this compound remain to be elucidated .

Pharmacokinetics

It is reported to have high gastrointestinal absorption and is permeable to the blood-brain barrier . The compound’s lipophilicity (Log Po/w) is reported to be 2.45, indicating its potential for bioavailability .

Result of Action

Quinazoline derivatives are known to exhibit a broad spectrum of biological activities, suggesting that this compound may have diverse molecular and cellular effects .

Future Directions

The synthesis of quinazoline derivatives, including 2-Chloro-6-ethoxyquinazoline, is a promising area of research. These compounds have potential applications in medicinal chemistry, particularly in the development of new antimicrobial agents.